Cas no 53452-32-7 (16-Kaurene-2,6,15-triol)

16-Kaurene-2,6,15-triol Properties

Names and Identifiers

• 16-Kaurene-2,6,15-triol
• [ "" ]
• 2beta,6beta,15alpha-Trihydroxy-ent-kaur-16-ene
• (1R,4S,9R,10R,13R)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-3,7,15-triol
• 53452-32-7

• InChIKey： OUDUFOYDAUOXPD-ZKKYUWNRSA-N
• Inchi： InChI=1S/C20H32O3/c1-11-12-5-6-15-19(4)9-13(21)8-18(2,3)16(19)14(22)10-20(15,7-12)17(11)23/h12-17,21-23H,1,5-10H2,2-4H3/t12-,13-,14-,15+,16-,17+,19+,20+/m1/s1
• SMILES： C[C@@]12C[C@@H](CC([C@H]1[C@@H](C[C@]34[C@H]2CC[C@H](C3)C(=C)[C@@H]4O)O)(C)C)O

Computed Properties

• Exact Mass: 320.23500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 320.23514488g/mol
• Heavy Atom Count: 23
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 2.88780
• PSA: 60.69000
• Boiling Point: 467.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 211.3±23.3 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3